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Introduction
Hydrofurimazine (HFz) is a synthetic imidazopyrazinone-based substrate developed for the

NanoLuc® luciferase, a highly catalytic enzyme engineered for sensitive bioluminescence

imaging (BLI).[1][2] It is an analog of furimazine (Fz), the foundational substrate for NanoLuc®,

designed to overcome some of the limitations of the parent compound, particularly its poor

aqueous solubility.[2][3] This enhanced solubility allows for the delivery of higher doses in in-

vivo studies, leading to brighter and more sustained light emission.[4][5] Hydrofurimazine is a

crucial tool for researchers requiring high-sensitivity detection in various biological models,

including viral infection and oncology studies.[6][7]

Chemical Structure and Properties
Hydrofurimazine is chemically known as 8-Benzyl-2-(furan-2-ylmethyl)-6-(3-

hydroxyphenyl)imidazo[1,2-a]pyrazin-3(7h)-one.[1] Its structure incorporates a hydroxyl group

on the phenyl ring, which significantly enhances its aqueous solubility compared to furimazine.

[2]

Chemical Identity:

Formal Name: 8-Benzyl-2-(furan-2-ylmethyl)-6-(3-hydroxyphenyl)imidazo(1,2-a)pyrazin-

3(7h)-one[1]
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Molecular Formula: C₂₄H₁₉N₃O₃[1]

Formula Weight: 397.43[1]

CAS Number: 2179052-10-7[1]

Caption: Chemical structure of Hydrofurimazine.

Physicochemical Properties
Hydrofurimazine is typically supplied as a powder and is soluble in DMSO.[1] It exhibits

greater stability than its parent compound, furimazine.[1]

Property Description Reference

Purity ≥98% [1]

Formulation Powder [1]

Storage Temperature -20°C [1]

Stability >2 years at -20°C [1]

Solubility DMSO [1]

Comparative Analysis with Furimazine and
Fluorofurimazine
Hydrofurimazine was developed to improve upon the physicochemical properties of

furimazine. Another advanced analog, fluorofurimazine (FFz), offers further enhancements in

brightness.
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Property
Furimazine
(Fz)

Hydrofurimazi
ne (HFz)

Fluorofurimazi
ne (FFz)

Reference

Aqueous

Solubility
Poor Enhanced Enhanced [2][3]

Key Structural

Feature

Unsubstituted

phenyl ring

Hydroxyl group

on the phenyl

ring

Fluorine

substitutions on

the phenyl ring

[2]

In Vivo

Brightness
Baseline Brighter than Fz

Brighter than

both Fz and HFz

(approx. 8.6-9

fold vs Fz)

[2][5]

Signal Duration Standard
Prolonged

compared to Fz

High peak

brightness
[2][8]

Mechanism of Action: Bioluminescence through
NanoLuc® Luciferase
Hydrofurimazine functions as a substrate for the engineered NanoLuc® luciferase. The

enzymatic reaction is ATP-independent, a key advantage for extracellular and in-vitro assays.

[8] In the presence of oxygen, NanoLuc® catalyzes the oxidation of hydrofurimazine, resulting

in the emission of a bright, glow-type luminescence.

Reactants
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Caption: Signaling pathway of Hydrofurimazine with NanoLuc® Luciferase.

Experimental Protocols and Applications
Hydrofurimazine's enhanced aqueous solubility makes it particularly well-suited for in-vivo

bioluminescence imaging, where higher substrate concentrations are often required for

sensitive and prolonged signal detection.[4][6]

Key Applications:
Viral Infection Dynamics: Hydrofurimazine, in combination with the NanoBiT® system, has

been used to monitor the dynamics of viral infections in living mice over extended periods.[6]

[7]

Oncology Research: It is used to track tumor growth and the efficacy of cancer therapies,

such as visualizing CAR-T cells in preclinical models.[5]

Two-Population Imaging: The bright signal from the NanoLuc®/Hydrofurimazine system

allows for dual-luciferase imaging in the same animal when paired with an orthogonal system

like firefly luciferase and its substrate.[5]

General Protocol for In Vivo Bioluminescence Imaging:
Substrate Preparation: Due to its improved solubility, hydrofurimazine can be reconstituted

in aqueous buffers like sterile phosphate-buffered saline (PBS).[2] For extended-release

formulations, an excipient such as Poloxamer-407 may be used.[2]

Animal Model Preparation: The animal model should be engineered to express NanoLuc®

luciferase or a fusion protein like Antares in the cells or tissues of interest.[5]

Substrate Administration: The reconstituted hydrofurimazine solution is typically

administered to the animal via intraperitoneal (i.p.) or intravenous (i.v.) injection.[2][6] The

higher solubility of hydrofurimazine allows for a larger dose to be administered in a smaller

volume compared to furimazine.[5]
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Bioluminescence Imaging: Following substrate administration, the animal is placed in a

bioluminescence imaging system. The light emission can be monitored over time to track the

biological process of interest.[6] The signal from hydrofurimazine is noted to be more

intense and prolonged, offering a wider imaging window.[8]
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Caption: General experimental workflow for in vivo imaging.

Conclusion
Hydrofurimazine represents a significant advancement in bioluminescence technology. Its

superior aqueous solubility compared to furimazine allows for higher dosing and, consequently,
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brighter and more sustained signals in in-vivo imaging applications.[1][5] This makes it an

invaluable tool for researchers in diverse fields such as virology, oncology, and drug

development, enabling more sensitive and dynamic tracking of biological processes in living

subjects. The development of hydrofurimazine and its analogs continues to expand the

capabilities of the powerful NanoLuc® luciferase system.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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